Cas no 2044706-64-9 (Methyl 6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate)

• Product Name: Methyl 6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate
• CAS No: 2044706-64-9
• MF: C₁₄H₁₉BrN₂O₅S
• MW: 407.28006196022
• CID: 3042591
• PubChem ID: 123134790
• Update Time: 2025-07-20

Methyl 6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate
• AK554532
• Methyl6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate
• MFCD30536248
• DS-19630
• CS-0160618
• AKOS030632881
• 2044706-64-9
• methyl 6-[(3-bromophenyl)methylsulfamoylamino]-6-oxohexanoate
• C14H19BrN2O5S
• C73867

• Inchi： 1S/C14H19BrN2O5S/c1-22-14(19)8-3-2-7-13(18)17-23(20,21)16-10-11-5-4-6-12(15)9-11/h4-6,9,16H,2-3,7-8,10H2,1H3,(H,17,18)
• InChI Key： AAKWKKLWPGBBHD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNS(NC(CCCCC(=O)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 406.01981g/mol
• Monoisotopic Mass: 406.01981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 1.5

Methyl 6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Methyl 6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate

Comprehensive Overview of Methyl 6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate (CAS No. 2044706-64-9)

Methyl 6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate (CAS No. 2044706-64-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique sulfamoyl and bromobenzyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The molecular structure of Methyl 6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate features a hexanoate backbone, which is modified with a sulfamoyl moiety and a 3-bromobenzyl group. This combination enhances its reactivity and binding affinity, making it a valuable tool for designing novel therapeutic agents. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy. The compound's CAS No. 2044706-64-9 is frequently searched in academic databases, reflecting its growing relevance in biochemical research.

In the context of green chemistry, Methyl 6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate has been evaluated for its synthetic efficiency and environmental impact. Researchers are increasingly focusing on sustainable methods to produce such compounds, aligning with global trends toward eco-friendly synthesis. The compound's bromobenzyl group, in particular, has been studied for its versatility in cross-coupling reactions, a technique widely used in organocatalysis and nanomaterial development.

Another area of interest is the compound's potential in proteomics and biomarker discovery. Its ability to form stable complexes with proteins makes it a candidate for developing diagnostic tools. The sulfamoyl functionality, known for its hydrogen-bonding capabilities, is often leveraged in structure-activity relationship (SAR) studies. These studies are crucial for optimizing drug candidates, a topic frequently searched by pharmaceutical scientists and medicinal chemists.

From a commercial perspective, Methyl 6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate is available in high purity grades, catering to the demands of research laboratories and industrial R&D facilities. Its CAS No. 2044706-64-9 is often referenced in procurement databases, highlighting its importance in the supply chain of fine chemicals. Suppliers emphasize its stability under standard storage conditions, ensuring consistent performance in experimental settings.

Looking ahead, the compound's applications in personalized medicine and drug delivery systems are being actively explored. Its modular structure allows for easy derivatization, a feature highly valued in combinatorial chemistry. As the scientific community continues to investigate its properties, Methyl 6-((N-(3-bromobenzyl)sulfamoyl)amino)-6-oxohexanoate is poised to play a pivotal role in advancing therapeutic innovations.